Cas no 14897-67-7 (1-Propanone, 2-nitro-1-phenyl-)

• Product name: 1-Propanone, 2-nitro-1-phenyl-
• CAS No: 14897-67-7
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1320724
• PubChem ID: 4563568

1-Propanone, 2-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-nitro-1-phenyl-
• 2-nitro-1-phenylpropan-1-one
• 14897-67-7
• SCHEMBL6081855
• DTXSID30404294

• Inchi： InChI=1S/C9H9NO3/c1-7(10(12)13)9(11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： PTUMFHSUFORVRK-UHFFFAOYSA-N
• SMILES： CC(C(=O)C1=CC=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21